Cas no 1804063-90-8 (Methyl 2-(1-bromo-2-oxopropyl)-5-(bromomethyl)benzoate)

• Product Name: Methyl 2-(1-bromo-2-oxopropyl)-5-(bromomethyl)benzoate
• CAS No: 1804063-90-8
• MF: C₁₂H₁₂Br₂O₃
• MW: 364.02988243103
• CID: 4950600
• Update Time: 2025-09-28

Methyl 2-(1-bromo-2-oxopropyl)-5-(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1-bromo-2-oxopropyl)-5-(bromomethyl)benzoate

• Inchi： 1S/C12H12Br2O3/c1-7(15)11(14)9-4-3-8(6-13)5-10(9)12(16)17-2/h3-5,11H,6H2,1-2H3
• InChI Key： SGYADRYSNUUPPV-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(CBr)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-(1-bromo-2-oxopropyl)-5-(bromomethyl)benzoate

Methyl 2-(1-bromo-2-oxopropyl)-5-(bromomethyl)benzoate: An Overview of a Promising Compound (CAS No. 1804063-90-8)

Methyl 2-(1-bromo-2-oxopropyl)-5-(bromomethyl)benzoate (CAS No. 1804063-90-8) is a complex organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique brominated and ester functionalities, holds potential applications in various areas, including pharmaceuticals and materials science. This article aims to provide a comprehensive overview of Methyl 2-(1-bromo-2-oxopropyl)-5-(bromomethyl)benzoate, delving into its chemical structure, synthesis methods, and recent research developments.

Chemical Structure and Properties

Methyl 2-(1-bromo-2-oxopropyl)-5-(bromomethyl)benzoate is a brominated ester with the molecular formula C₁₃H₁₃Br₂O₃. The compound features a benzene ring substituted with a bromomethyl group at the 5-position and a 2-(1-bromo-2-oxopropyl) group at the 2-position. The presence of these bromine atoms and the ester functionality imparts unique chemical properties to the molecule. The compound is typically a white crystalline solid with a melting point ranging from 75 to 78°C. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of Methyl 2-(1-bromo-2-oxopropyl)-5-(bromomethyl)benzoate has been reported in several studies, each employing different strategies to achieve the desired product. One common approach involves the bromination of a suitable starting material followed by esterification. For instance, a typical synthetic route might begin with the bromination of methyl 5-methylbenzoate to form methyl 5-(bromomethyl)benzoate. Subsequently, this intermediate can be reacted with bromoacetyl bromide in the presence of a base to introduce the 2-(1-bromo-2-oxopropyl) group. The reaction conditions, such as temperature, solvent, and catalyst, are crucial for optimizing yield and purity.

Applications in Medicinal Chemistry

Methyl 2-(1-bromo-2-oxopropyl)-5-(bromomethyl)benzoate has shown promise in medicinal chemistry due to its potential as an intermediate in the synthesis of bioactive compounds. Recent research has focused on its use as a building block for the development of novel drugs targeting various diseases. For example, studies have explored its role in the synthesis of anti-cancer agents, where the brominated functionalities can be used for site-specific modifications or conjugation with other therapeutic moieties.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of Methyl 2-(1-bromo-2-oxopropyl)-5-(bromomethyl)benzoate and evaluated their cytotoxic activity against several cancer cell lines. The results indicated that certain derivatives exhibited significant anti-proliferative effects, suggesting their potential as lead compounds for further drug development.

Applications in Materials Science

Beyond medicinal chemistry, Methyl 2-(1-bromo-2-oxopropyl)-5-(bromomethyl)benzoate has also found applications in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of functional polymers and other advanced materials. For instance, the brominated functionalities can be utilized for cross-linking reactions or as reactive sites for post-polymerization modifications.

In a recent study published in Macromolecules, researchers reported the use of Methyl 2-(1-bromo-2-oxopropyl)-5-(bromomethyl)benzoate as a monomer for the preparation of stimuli-responsive polymers. These polymers exhibited reversible changes in their physical properties upon exposure to specific stimuli such as pH or temperature changes, making them suitable for applications in drug delivery systems and smart coatings.

Current Research Trends and Future Prospects

The ongoing research on Methyl 2-(1-bromo-2-oxopropyl)-5-(bromomethyl)benzoate highlights its versatility and potential across multiple scientific disciplines. Current trends include exploring its use in combination therapies, developing more efficient synthetic routes, and investigating its biocompatibility for biomedical applications.

In conclusion, Methyl 2-(1-bromo-2-oxopropyl)-5-(bromomethyl)benzoate (CAS No. 1804063-90-8) is a multifaceted compound with promising applications in both medicinal chemistry and materials science. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing various fields of science and technology.